Cas no 6227-20-9 (1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3))

1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) structure
6227-20-9 structure
Product Name:1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
CAS No:6227-20-9
MF:C34H24N5Na3O11S3
MW:843.745576858521
CID:512867
Update Time:2026-04-29

1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3)
    • 1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl
    • DIRECT VIOLET 35
    • trisodium 3-[[4-[[6-(anilino)-1-hydroxy-3-sulphonato-2-naphthyl]azo]-5-methoxy-o-tolyl]azo]naphthalene-1,5-disulphonate
    • trisodium,3-[[4-[(2E)-2-(6-anilino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]-5-methoxy-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate
    • C.I. Direct Violet 35,trisodium salt
    • EINECS 228-327-6

Computed Properties

  • Exact Mass: 843.03300
  • Monoisotopic Mass: 843.032753
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 7
  • Complexity: 1720
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 284

Experimental Properties

  • PSA: 287.67000
  • LogP: 10.61770

1,5-Naphthalenedisulfonicacid,3-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-5-methoxy-2-methylphenyl]diazenyl]-,sodium salt (1:3) Related Literature

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